Cas no 1862549-86-7 (2-Bromo-5-methylpyridine-3-sulfonamide)

2-Bromo-5-methylpyridine-3-sulfonamide is a versatile heterocyclic compound featuring a bromine substituent and a sulfonamide functional group on a pyridine scaffold. Its molecular structure, combining electron-withdrawing and electron-donating groups, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enhances reactivity for cross-coupling reactions, while the sulfonamide group offers potential for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its ability to act as a building block for targeted modifications. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.
2-Bromo-5-methylpyridine-3-sulfonamide structure
1862549-86-7 structure
Product Name:2-Bromo-5-methylpyridine-3-sulfonamide
CAS No:1862549-86-7
MF:C6H7BrN2O2S
MW:251.100979089737
CID:5708541
PubChem ID:130595267
Update Time:2025-11-04

2-Bromo-5-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-1452763
    • 2-Bromo-5-methylpyridine-3-sulfonamide
    • 1862549-86-7
    • Inchi: 1S/C6H7BrN2O2S/c1-4-2-5(12(8,10)11)6(7)9-3-4/h2-3H,1H3,(H2,8,10,11)
    • InChI Key: DFRRQKGTZSEOPF-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(C)=CN=1)S(N)(=O)=O

Computed Properties

  • Exact Mass: 249.94116g/mol
  • Monoisotopic Mass: 249.94116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 81.4Ų

2-Bromo-5-methylpyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1452763-1.0g
2-bromo-5-methylpyridine-3-sulfonamide
1862549-86-7
1g
$0.0 2023-06-06
Enamine
EN300-1452763-50mg
2-bromo-5-methylpyridine-3-sulfonamide
1862549-86-7
50mg
$768.0 2023-09-29
Enamine
EN300-1452763-100mg
2-bromo-5-methylpyridine-3-sulfonamide
1862549-86-7
100mg
$804.0 2023-09-29
Enamine
EN300-1452763-250mg
2-bromo-5-methylpyridine-3-sulfonamide
1862549-86-7
250mg
$840.0 2023-09-29
Enamine
EN300-1452763-500mg
2-bromo-5-methylpyridine-3-sulfonamide
1862549-86-7
500mg
$877.0 2023-09-29
Enamine
EN300-1452763-1000mg
2-bromo-5-methylpyridine-3-sulfonamide
1862549-86-7
1000mg
$914.0 2023-09-29
Enamine
EN300-1452763-2500mg
2-bromo-5-methylpyridine-3-sulfonamide
1862549-86-7
2500mg
$1791.0 2023-09-29
Enamine
EN300-1452763-5000mg
2-bromo-5-methylpyridine-3-sulfonamide
1862549-86-7
5000mg
$2650.0 2023-09-29
Enamine
EN300-1452763-10000mg
2-bromo-5-methylpyridine-3-sulfonamide
1862549-86-7
10000mg
$3929.0 2023-09-29

Additional information on 2-Bromo-5-methylpyridine-3-sulfonamide

Recent Advances in the Study of 2-Bromo-5-methylpyridine-3-sulfonamide (CAS: 1862549-86-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-methylpyridine-3-sulfonamide (CAS: 1862549-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have focused on its unique structural features, which combine a pyridine core with a sulfonamide moiety, offering multiple sites for chemical modification and interaction with biological targets.

One of the key areas of investigation involves the use of 2-Bromo-5-methylpyridine-3-sulfonamide as a building block for the synthesis of novel kinase inhibitors. Researchers have exploited the bromine substituent at the 2-position for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups. This approach has led to the development of potent and selective inhibitors targeting various kinases implicated in cancer and inflammatory diseases. The sulfonamide group, in particular, has been shown to enhance binding affinity through hydrogen bonding interactions with key residues in the ATP-binding pocket of kinases.

Recent synthetic methodologies have demonstrated improved routes for the preparation of 2-Bromo-5-methylpyridine-3-sulfonamide, addressing previous challenges in yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized three-step synthesis starting from 2-amino-5-methylpyridine, achieving an overall yield of 65% with excellent purity (>98%). This advancement has facilitated broader exploration of the compound's pharmaceutical applications and structure-activity relationships.

In pharmacological studies, derivatives of 2-Bromo-5-methylpyridine-3-sulfonamide have exhibited notable activity against several disease-relevant targets. A series of compounds bearing this scaffold showed nanomolar inhibition of JAK3 kinase, with one lead candidate demonstrating promising efficacy in a mouse model of rheumatoid arthritis. The unique electronic properties imparted by the bromine substituent appear to contribute to both the binding affinity and metabolic stability of these compounds, as evidenced by recent ADME studies.

The compound has also found applications in chemical biology as a versatile probe for target identification and validation. Researchers have developed photoaffinity labeling derivatives of 2-Bromo-5-methylpyridine-3-sulfonamide to study protein-small molecule interactions in live cells. These tools have provided valuable insights into off-target effects and polypharmacology of kinase-targeting drugs, contributing to the growing understanding of drug action at the systems level.

Looking forward, the unique properties of 2-Bromo-5-methylpyridine-3-sulfonamide position it as a valuable scaffold for continued drug discovery efforts. Current research directions include exploration of its potential in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development. The compound's synthetic accessibility and demonstrated biological relevance suggest it will remain an important tool in medicinal chemistry for years to come.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd